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Compound Name: Cyclopentanecarbaldehyde
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopentanecarbaldehyde, also known as cyclopentanecarboxaldehyde, is a cyclic
aldehyde with the chemical formula CsH100.[1][2] It consists of a five-membered cyclopentane
ring attached to a formyl (aldehyde) functional group.[3] This structure imparts a unique
combination of properties, making it a valuable intermediate and building block in various fields
of organic synthesis, particularly in the pharmaceutical and fragrance industries.[1][3] At room
temperature, it is a transparent, colorless to pale yellow liquid with a characteristic aldehyde
odor.[1][2][3] Understanding its physical properties is critical for its safe handling, storage, and
application in chemical reactions and process development.

Core Physical and Chemical Properties

The physical characteristics of Cyclopentanecarbaldehyde are well-documented. These
properties are essential for designing experiments, performing reactions, and ensuring safety in
the laboratory. The key quantitative data are summarized below.
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Property Value Units
Molecular Formula CéH100
Molecular Weight 98.14 g/mol

Transparent, colorless to pale
Appearance

yellow liquid
Boiling Point 140 - 141 °C (lit.)
Density 0.919 g/mL at 25 °C (lit.)
Refractive Index n20/D 1.4430 (lit.)
Flash Point 28.3°C/83°F (closed cup)
Vapor Pressure 85+0.2 mmHg at 25 °C
Solubility Soluble in chloroform, ethanol,

and water
Melting Point Not available

[Citations: 1, 2, 3,4, 5, 7, 8]

Visualized Relationships and Workflows
Molecular Structure and Property Relationships

The physical properties of Cyclopentanecarbaldehyde are a direct consequence of its
molecular structure. The polar carbonyl group and the nonpolar cyclopentane ring create a
molecule with moderate polarity, influencing its boiling point, solubility, and reactivity.
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Influenced Properties
Molecular Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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